Cas no 72409-55-3 (6H-Purin-6-one,7,7'-(1,2-ethanediyl)bis[2-amino-1,7-dihydro-)

• Product Name: 6H-Purin-6-one,7,7'-(1,2-ethanediyl)bis[2-amino-1,7-dihydro-
• CAS No: 72409-55-3
• MF: C₁₂H₁₂N₁₀O₂
• MW: 328.289479255676
• CID: 566247
• PubChem ID: 135625281
• Update Time: 2025-04-19

6H-Purin-6-one,7,7'-(1,2-ethanediyl)bis[2-amino-1,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• diguanylethane
• 72409-55-3
• 7,7'-(Ethane-1,2-diyl)bis(2-imino-3,7-dihydro-2H-purin-6-ol)
• 6H-Purine-6-one, 7,7'-(1,2-ethanediyl)bis(2-amino-1,7-dihydro-
• 2-amino-7-[2-(2-amino-6-oxo-6,7-dihydro-1H-purin-7-yl)ethyl]-6,7-dihydro-1H-purin-6-one
• 1,2-di(7-guanyl)ethane
• 2-amino-7-[2-(2-amino-6-oxo-1H-purin-7-yl)ethyl]-1H-purin-6-one
• 7,7'-(Ethane-1,2-diyl)bis(2-amino-1H-purin-6(7H)-one)
• 1,2-Diguanylethane
• DTXSID80993204
• 6H-Purin-6-one,7,7'-(1,2-ethanediyl)bis[2-amino-1,7-dihydro-

• Inchi： 1S/C12H12N10O2/c13-11-17-7-5(9(23)19-11)21(3-15-7)1-2-22-4-16-8-6(22)10(24)20-12(14)18-8/h3-4H,1-2H2,(H3,13,17,19,23)(H3,14,18,20,24)
• InChI Key： GBXKEXOJSKEPTK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N=CN2CCN1C=NC2=C1C(NC(N)=N2)=O

Computed Properties

• Exact Mass: 328.11476
• Monoisotopic Mass: 328.11446966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 2.19
• Boiling Point: 879.1°C at 760 mmHg
• Flash Point: 485.5°C
• Refractive Index: 2.095
• PSA: 170.6